molecular formula C15H24N2O17P2 B586959 URIDINE 5/'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)] CAS No. 152697-47-7

URIDINE 5/'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]

Cat. No. B586959
CAS RN: 152697-47-7
M. Wt: 568.31
InChI Key: HSCJRCZFDFQWRP-OIHLOLFBSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Uridine 5′-diphosphogalactose (UDP-Gal) is a sugar-nucleotide substrate of galactosyltransferase(s) involved in the addition of galatose (galactosylation) molecules to N-linked and O-linked oligosaccharides and glycerolipids . It is an intermediate in the production of polysaccharides and is important in nucleotide sugars metabolism . It serves as a source of galactose in the synthesis of lipopolysaccharides, cerebrosides, and lactose .


Molecular Structure Analysis

The molecular formula of UDP-Gal is C15H22N2Na2O17P2 . The molecular weight is 610.27 . The InChI key is PKJQEQVCYGYYMM-OUJOOSCPSA-L .


Chemical Reactions Analysis

UDP-Gal is a sugar-nucleotide substrate of galactosyltransferase(s) involved in the addition of galatose (galactosylation) molecules to N-linked and O-linked oligosaccharides and glycerolipids . It can be epimerized into UDPglucose for entry into the mainstream of carbohydrate metabolism .


Physical And Chemical Properties Analysis

The physical and chemical properties of UDP-Gal include a molecular weight of 610.27 and a molecular formula of C15H22N2Na2O17P2 . It is available in powder form and has a solubility of 50 mg/mL in water .

Mechanism of Action

UDP-Gal serves as a precursor of glycogen and can be metabolized into UDPglucose for entry into the mainstream of carbohydrate metabolism . It serves as a source of galactose in the synthesis of lipopolysaccharides, cerebrosides, and lactose .

properties

CAS RN

152697-47-7

Molecular Formula

C15H24N2O17P2

Molecular Weight

568.31

IUPAC Name

[[(2R,3S,4R,5R)-5-(2,4-dioxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] [(2R,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)-2-tritiooxan-2-yl] hydrogen phosphate

InChI

InChI=1S/C15H24N2O17P2/c18-3-5-8(20)10(22)12(24)14(32-5)33-36(28,29)34-35(26,27)30-4-6-9(21)11(23)13(31-6)17-2-1-7(19)16-15(17)25/h1-2,5-6,8-14,18,20-24H,3-4H2,(H,26,27)(H,28,29)(H,16,19,25)/t5-,6-,8+,9-,10+,11-,12-,13-,14-/m1/s1/i14T

InChI Key

HSCJRCZFDFQWRP-OIHLOLFBSA-N

SMILES

C1=CN(C(=O)NC1=O)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OC3C(C(C(C(O3)CO)O)O)O)O)O

synonyms

URIDINE 5/'-DIPHOSPHO-GALACTOSE-[GALACTOSE-1-3H(N)]

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.